1-(2-hydroxy-2-(thiophen-2-yl)ethyl)-N-((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(2-hydroxy-2-thiophen-2-ylethyl)-N-[(1-methylbenzimidazol-2-yl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C18H18N6O2S/c1-23-14-6-3-2-5-12(14)20-17(23)9-19-18(26)13-10-24(22-21-13)11-15(25)16-7-4-8-27-16/h2-8,10,15,25H,9,11H2,1H3,(H,19,26)
• InChI Key: XNUWTLMCWILXCG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC(=O)C3=CN(N=N3)CC(C4=CC=CS4)O
• Molecular Formula: C18H18N6O2S
• Molecular Weight: 382.4 g/mol
• CAS No.: 2034354-39-5

Description

This compound features a hybrid structure combining a 1,2,3-triazole core linked to a thiophene-hydroxyethyl moiety and a 1-methyl-benzimidazolylmethyl carboxamide group. The presence of the thiophene ring and benzimidazole moiety enhances π-π stacking and hydrogen-bonding interactions, which are critical for target binding .

Comparison with Similar Compounds

Key Analogues Identified in Literature

N-(1-Methyl-1H-benzo[d]imidazol-2-yl)-2-(2-(trifluoromethoxy)benzamido)thiazole-4-carboxamide (Compound 3, )

• Structural Differences : Replaces the triazole-thiophene-hydroxyethyl group with a thiazole-trifluoromethoxybenzamide system.
• Synthesis : Achieved via HBTU-mediated coupling in DMF (64% yield) .
• Bioactivity : Exhibits inhibitory activity against undisclosed targets, likely due to the electron-withdrawing CF₃O group enhancing binding affinity.

1-{(1-(2-Substituted Benzyl)-1H-Benzo[d]imidazol-2-yl)Methyl}-3-Arylthioureas (Compounds 3a-p, )

• Structural Differences : Substitutes the triazole-carboxamide with a thiourea linker and varies benzyl substituents.
• Bioactivity : Compounds 3g, 3l, and 3o show potent anticonvulsant activity in MES and PTZ models, outperforming phenytoin .

2-((1,5-Bis(4-Methoxyphenyl)-1H-Imidazol-2-yl)Thio)-N-(Thiazol-2-yl)Acetamide (Compound 8, )

• Structural Differences : Uses a bis-methoxyphenylimidazole-thioacetamide scaffold instead of the triazole-thiophene system.
• Synthesis : Synthesized via nucleophilic substitution (Method D) with K₂CO₃ catalysis .

Physicochemical and Spectroscopic Properties

Compound	Molecular Formula	Melting Point (°C)	Key Spectral Data (¹H-NMR, IR)	Reference
Target Compound	C₁₉H₁₉N₇O₂S	Not Reported	δ 3.69 (s, 3H, CH₃), 7.16–8.85 (m, aromatic)
Compound 3 ()	C₂₁H₁₆F₃N₅O₂S	Not Reported	δ 3.69 (s, 3H), 7.16–8.11 (m, aromatic)
Compound 9c ()	C₂₈H₂₂N₆O₂S	245–247	IR: 1680 cm⁻¹ (C=O), ¹H-NMR: δ 8.21 (s, triazole)
Compound 3g ()	C₂₃H₂₁N₅OS	178–180	IR: 3350 cm⁻¹ (NH), ¹H-NMR: δ 7.45–7.89 (m, Ar-H)

Notes:

• The target compound’s spectral data (e.g., ¹H-NMR) aligns with benzimidazole and triazole proton environments observed in analogues .